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Compound of Interest

Compound Name: 5-Deoxy-D-ribo-hexose

Cat. No.: B15487374

An In-Depth Technical Guide to 5-Deoxy-D-ribo-hexose and Related Compounds

This technical guide provides comprehensive information on 5-Deoxy-D-ribo-hexose and its
closely related chemical structures for researchers, scientists, and professionals in drug
development. Due to the limited direct information on 5-Deoxy-D-ribo-hexose, this guide also
includes data on the more extensively documented 5-Deoxy-D-ribose.

Chemical and Physical Data

The nomenclature of deoxy sugars can lead to ambiguity. "5-Deoxy-D-ribo-hexose" specifies
a six-carbon sugar (hexose) with a D-ribo configuration where the hydroxyl group at the fifth
carbon is replaced by a hydrogen. While a specific CAS number for this exact open-chain
structure is not readily found in major chemical databases, a cyclic form, 5-deoxy-D-ribo-
hexofuranose, is documented. For clarity and comparison, the properties of the more common
five-carbon analogue, 5-Deoxy-D-ribose, are also presented.
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5-deoxy-D-ribo-

Property 5-Deoxy-D-ribose
hexofuranose
. (2R,3R,4R)-2,3,4-

Synonyms 5-deoxy-d-ribo-hexofuranose ]

trihydroxypentanal
Molecular Formula C6H1205[1] C5H1004[2][3][4]
Molecular Weight 164.16 g/mol [1] 134.13 g/mol [2][3][4]
CAS Number Not readily available 13039-75-3[2][3]
PubChem CID 11829769[1] 45489773[4]

. MDL Number:

Other Identifiers GlyTouCan: G38256GN[1]

MFCD09880210[3]

Structural Relationships

To visually delineate the structural differences between D-ribose, its 5-deoxy pentose form, and
the 5-deoxy hexose form, the following diagram illustrates their relationship.
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Fig. 1: Structural relationship of related sugars.

Experimental Protocols

While specific experimental protocols for the synthesis or use of 5-Deoxy-D-ribo-hexose are
not widely published, a relevant protocol for the synthesis of a derivative of the closely related
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5-Deoxy-D-ribose is detailed below. This procedure outlines the synthesis of 1,2,3-tri-O-acetyl-
5-deoxy-D-ribofuranose from D-ribose.[5][6]

Objective: To synthesize 1,2,3-tri-O-acetyl-5-deoxy-D-ribofuranose.

Key Reaction Steps:

Protection: Protection of the hydroxyl groups of D-ribose. A common method is the formation
of an isopropylidene acetal.

o Sulfonylation: Selective sulfonylation of the primary hydroxyl group at the C5 position.

» Deoxygenation: Reductive displacement of the sulfonyloxy group using a hydride reagent to
yield the 5-deoxy sugar.

» Hydrolysis: Removal of the protecting groups.
o Acetylation: Acetylation of the free hydroxyl groups to yield the final product.

A generalized workflow for this synthesis is presented in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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